1-[1-[(5-Methylthiophen-2-yl)methyl]azetidin-3-yl]benzimidazole

• IUPAC Name: 1-[1-[(5-methylthiophen-2-yl)methyl]azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C16H17N3S/c1-12-6-7-14(20-12)10-18-8-13(9-18)19-11-17-15-4-2-3-5-16(15)19/h2-7,11,13H,8-10H2,1H3
• InChI Key: QNBAPJNOSHGEDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CN2CC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H17N3S
• Molecular Weight: 283.4 g/mol

Description

The compound is a benzimidazole derivative. Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s a heterocyclic aromatic organic compound that’s colorless and solid, and it’s known for its versatile properties.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a fusion of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Chemical Reactions Analysis

Benzimidazole and its derivatives are known to undergo a variety of chemical reactions. They can act as ligands for metal catalysts, and they can also undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It’s amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the functional groups they contain. Some benzimidazole derivatives are known to have antimicrobial, anticancer, antiviral, and antiparasitic activities.

Safety and Hazards

The safety and hazards of a specific benzimidazole derivative would depend on its exact structure. Some general precautions include avoiding inhalation, ingestion, or contact with skin and eyes.

Future Directions

Benzimidazole and its derivatives have been the subject of extensive research due to their wide range of biological activities. Future research may focus on developing new derivatives with improved activity and safety profiles.